Cas no 835633-63-1 (Benzenamine, 3-fluoro-4-[2-(4-methyl-1-piperazinyl)ethoxy]-)

• Product Name: Benzenamine, 3-fluoro-4-[2-(4-methyl-1-piperazinyl)ethoxy]-
• CAS No: 835633-63-1
• MF: C₁₃H₂₀FN₃O
• MW: 253.315806388855
• CID: 1808834
• PubChem ID: 11844618
• Update Time: 2025-04-21

Benzenamine, 3-fluoro-4-[2-(4-methyl-1-piperazinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-4-[2-(4-methyl-1-piperazinyl)ethoxy]-
• 3-fluoro-4-(2-(4-methylpiperazin-1-yl)ethoxy)aniline
• 835633-63-1
• SCHEMBL12005829
• AKOS021208867
• DB-294251

• Inchi： 1S/C13H20FN3O/c1-16-4-6-17(7-5-16)8-9-18-13-3-2-11(15)10-12(13)14/h2-3,10H,4-9,15H2,1H3
• InChI Key： JGBYLNAUFSKQTE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCCN1CCN(C)CC1)N

Computed Properties

• Exact Mass: 253.15904043g/mol
• Monoisotopic Mass: 253.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.7Ų